Cas no 130570-39-7 (1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-)

• Product Name: 1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-
• CAS No: 130570-39-7
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 102582
• PubChem ID: 18962545
• Update Time: 2025-04-18

1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5,6,7-trihydroxy-
• 1H-Indole-2-carboxylicacid,5,6,7-trihydroxy-(9CI)
• 5,6,7-trihydroxy-1H-indole-2-carboxylic acid
• 5,6,7-Trihydroxy-1H-indole-2-carboxylicacid
• SCHEMBL9316139
• DTXSID40596912
• 130570-39-7

• Inchi： 1S/C9H7NO5/c11-5-2-3-1-4(9(14)15)10-6(3)8(13)7(5)12/h1-2,10-13H,(H,14,15)
• InChI Key： DKYADJYLLZSUSM-UHFFFAOYSA-N
• SMILES： OC1=C(C(=CC2C=C(C(=O)O)NC=21)O)O

Computed Properties

• Exact Mass: 209.03242232g/mol
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų